Cas no 1354241-27-2 (3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine)

3-(tert-Butoxy)-1-methyl-1H-pyrazol-4-amine is a specialized pyrazole derivative featuring a tert-butoxy substituent at the 3-position and an amine group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its tert-butoxy group enhances steric hindrance, improving selectivity in reactions, while the reactive amine functionality allows for further derivatization. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its structural features make it valuable for constructing heterocyclic frameworks, enabling applications in medicinal chemistry and material science. The product is typically supplied with high purity to ensure consistent performance in synthetic workflows.

3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine structure

1354241-27-2 structure

Product Name:3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine

CAS No:1354241-27-2

MF:C₈H₁₅N₃O

MW:169.224201440811

CID:6072644

PubChem ID:103079097

Update Time:2025-05-28

3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazol-4-amine, 3-(1,1-dimethylethoxy)-1-methyl-
- 3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine
- EN300-1295222
- 1354241-27-2
- Inchi： 1S/C8H15N3O/c1-8(2,3)12-7-6(9)5-11(4)10-7/h5H,9H2,1-4H3
- InChI Key： NFDLKWIQLALTFO-UHFFFAOYSA-N
- SMILES： N1(C)C=C(N)C(OC(C)(C)C)=N1

Computed Properties

Exact Mass: 169.121512110g/mol
Monoisotopic Mass: 169.121512110g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 53.1Å²

Experimental Properties

Density: 1.10±0.1 g/cm3(Predicted)
Boiling Point: 283.0±20.0 °C(Predicted)
pka: 4.15±0.18(Predicted)

3-(tert-butoxy)-1-methyl-1H-pyrazol-4-amine Pricemore >>

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